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Compound of Interest

Compound Name: 2-Hydroxybenzonitrile

Cat. No.: B7725056

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermochemical data for 2-
hydroxybenzonitrile (also known as 2-cyanophenol or salicylonitrile). The information
presented herein is compiled from experimental and computational studies, offering valuable
insights for professionals in research, chemical synthesis, and pharmaceutical development.
This document focuses on the core thermochemical properties, detailing the methodologies
used for their determination and presenting the data in a clear, accessible format.

Core Thermochemical Data

The thermochemical data for 2-hydroxybenzonitrile is crucial for understanding its stability,
reactivity, and behavior in various chemical processes. The following tables summarize the key
guantitative data obtained from experimental measurements and computational models.

Table 1: Experimentally Determined Molar Enthalpy of
Formation
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Thermochemical
Value (kJ-mol-?) Method Reference

Parameter

Derived from Static
Standard Molar

Enthalpy of Formation

Bomb Combustion
328121 Calorimetry and [1]
Calvet

in the Gaseous Phase

(AfH°gas) ) )
Microcalorimetry

Table 2: Computationally Predicted Thermochemical

Properties
Thermochemical

Value (kJ-mol-?) Method Reference
Parameter
Enthalpy of Formation
in the Gaseous Phase  36.29 Joback Method [2]
(AfH°gas)
Gibbs Free Energy of

99.03 Joback Method [2]

Formation (AfG®)

Note: The Joback method is a group contribution method for the prediction of thermochemical
properties. While useful for estimation, experimentally determined values are generally

preferred for higher accuracy.

Experimental Protocols

The determination of the thermochemical data presented above relies on precise and well-
established experimental techniques. The following sections detail the methodologies

employed in the key experiments.

Static Bomb Combustion Calorimetry

The standard molar enthalpy of combustion of 2-hydroxybenzonitrile was determined using
static bomb combustion calorimetry. This technique measures the heat released when a
substance is completely burned in a constant-volume container filled with oxygen under
pressure.
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Experimental Workflow:

sample Preparation . conl bustion Data Analysis

‘Weighing of Placing the crucible ina | __ [ Pressurizing & the bomb Measuring the temperature ri 5¢ |y cateutatins the heat o combustion |—s| CoMTectine & for ignition ener rgy | | Deriving & the standard enthalpy
aory sample Pelletizing the sample. Placing the pellet in a crucible e lormetr ith excees oxygen Igniting the sample ofthe amounding water Calculating the heat of combustion e actons oo

@ple at Room Temperatur>

Drop sample into heated
Calvet microcalorimeter cell

Isothermal sublimation
of the sample under vacuum

Measure the heat flow
associated with sublimation

Qalculate the enthalpy of sublimatioD
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Geometry Optimization
Optimize the molecular geometry of

2-hydroxybenzonitrile and reference compounds
(e.g., using DFT with B3LYP functional)

Energy Chlculation

Perform single-point energy calculations
at a higher level of theory (e.g., G3(MP2))

Isodesmic¢ Reaction

Construct a balanced isodesmic reaction

Enthalpy Calculation

Calculate the reaction enthalpy from the
computed energies

'

Derive the enthalpy of formation of
2-hydroxybenzonitrile using known experimental
values for the other species in the reaction

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Thermochemical Properties of 2-Hydroxybenzonitrile:
An In-depth Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7725056#thermochemical-data-of-2-
hydroxybenzonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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